Cas no 681847-93-8 (1-Piperidinepropanamine,2-methyl-,(2R)-(9CI))

1-Piperidinepropanamine,2-methyl-,(2R)-(9CI) structure
681847-93-8 structure
Product Name:1-Piperidinepropanamine,2-methyl-,(2R)-(9CI)
CAS No:681847-93-8
MF:C9H20N2
MW:156.268502235413
CID:1018059
PubChem ID:7138383
Update Time:2025-04-20

1-Piperidinepropanamine,2-methyl-,(2R)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinepropanamine,2-methyl-,(2R)-(9CI)
    • CS-0529429
    • 3-[(2R)-2-methylpiperidin-1-yl]propan-1-amine
    • (R)-3-(2-methylpiperidin-1-yl)propan-1-amine
    • SCHEMBL3979376
    • 681847-93-8
    • Inchi: 1S/C9H20N2/c1-9-5-2-3-7-11(9)8-4-6-10/h9H,2-8,10H2,1H3/t9-/m1/s1
    • InChI Key: YYAYTNPNFKPFNG-SECBINFHSA-N
    • SMILES: N1(CCCN)CCCC[C@H]1C

Computed Properties

  • Exact Mass: 156.162648646g/mol
  • Monoisotopic Mass: 156.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 29.3Ų
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